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Compound of Interest

Compound Name:
4-(Hydroxymethyl)-1,3-dioxolan-2-

one

Cat. No.: B1199593 Get Quote

Welcome to the technical support center for 4-(Hydroxymethyl)-1,3-dioxolan-2-one, also

known as glycerin carbonate. This guide is intended for researchers, scientists, and drug

development professionals to address common questions and troubleshooting scenarios

related to the storage and stability of this compound.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 4-(Hydroxymethyl)-1,3-dioxolan-2-
one?

A1: To ensure the long-term stability of 4-(Hydroxymethyl)-1,3-dioxolan-2-one, it should be

stored in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][3][4] It is a

combustible liquid, so it should be kept away from heat, sparks, and open flames.[5]

Q2: Is 4-(Hydroxymethyl)-1,3-dioxolan-2-one sensitive to moisture?

A2: Yes, 4-(Hydroxymethyl)-1,3-dioxolan-2-one is hygroscopic and will absorb moisture from

the atmosphere. Its parent compound, glycerol, is also known for its hygroscopic nature.[6][7]

Therefore, it is crucial to minimize its exposure to air and to handle it in a dry environment

whenever possible.

Q3: What is the thermal stability of 4-(Hydroxymethyl)-1,3-dioxolan-2-one?
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A3: 4-(Hydroxymethyl)-1,3-dioxolan-2-one has good thermal stability, with decomposition

generally starting at temperatures above 200°C.[8] However, prolonged exposure to high

temperatures can lead to decomposition, primarily yielding carbon dioxide and 3-

hydroxypropanal.[2][9]

Q4: How does pH affect the stability of 4-(Hydroxymethyl)-1,3-dioxolan-2-one?

A4: While specific studies on the effect of pH on the stability of 4-(Hydroxymethyl)-1,3-
dioxolan-2-one are not readily available, its susceptibility to hydrolysis suggests that pH is a

critical factor.[10][11] In aqueous solutions, both acidic and basic conditions can catalyze the

hydrolysis of the cyclic carbonate ring, leading to the formation of glycerol and carbon dioxide.

For its hydrolysis product, glycerol, stability is enhanced in pH ranges of 4.0-5.5 and above 10.

[12]

Q5: What are the common degradation pathways for 4-(Hydroxymethyl)-1,3-dioxolan-2-one?

A5: The two primary degradation pathways are hydrolysis and thermal decomposition.

Hydrolysis, which can be accelerated by the presence of water, acids, or bases, results in the

opening of the dioxolanone ring to form glycerol and carbon dioxide.[10] Thermal

decomposition at high temperatures leads to the formation of 3-hydroxypropanal and carbon

dioxide.[9]
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Observed Issue Potential Cause Recommended Action(s)

Change in physical

appearance (e.g., color

change from colorless to

yellow, increased viscosity)

Thermal degradation or

contamination.

- Store the compound at the

recommended cool

temperature. - Avoid prolonged

exposure to elevated

temperatures during

experiments. - Verify the purity

of the sample using an

appropriate analytical method

(e.g., GC-MS, HPLC).

Decrease in pH of an aqueous

solution of the compound over

time

Hydrolysis of the carbonate

ester to form acidic

byproducts.

- Prepare aqueous solutions

fresh before use. - If the

solution needs to be stored,

consider buffering it to a

neutral or slightly acidic pH

(around 4.0-5.5) and storing it

at a low temperature.[12]

Presence of unexpected peaks

in analytical chromatograms

(GC-MS, HPLC)

Decomposition of the

compound.

- Identify the degradation

products by their mass spectra

or retention times. Common

degradation products include

glycerol and 3-

hydroxypropanal.[9][10] -

Review the storage and

handling procedures to identify

potential causes of

degradation (e.g., exposure to

moisture, heat, or incompatible

substances).

Inconsistent experimental

results

Degradation of the starting

material.

- Use a fresh bottle of 4-

(Hydroxymethyl)-1,3-dioxolan-

2-one or re-purify the existing

stock. - Confirm the purity of

the compound before each

experiment.
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Data Presentation
Table 1: Physical and Chemical Properties of 4-(Hydroxymethyl)-1,3-dioxolan-2-one

Property Value References

Appearance
Colorless to light yellow

viscous liquid
[9][13]

Molecular Formula C₄H₆O₄ [14]

Molecular Weight 118.09 g/mol [14]

Boiling Point 137-140 °C at 0.5 mmHg [5]

Melting Point -69 °C [15]

Density 1.4 g/mL at 25 °C [5]

Flash Point >110 °C (closed cup) [5][13]

Solubility in Water Miscible [8]

Table 2: Stability Profile of 4-(Hydroxymethyl)-1,3-dioxolan-2-one

Condition Effect on Stability
Primary Degradation

Products
References

Elevated Temperature

(>200°C)
Decomposition

3-Hydroxypropanal,

Carbon Dioxide
[2][8][9]

Presence of Water

Hydrolysis

(accelerated by

acid/base)

Glycerol, Carbon

Dioxide
[10][11]

Presence of Methanol Decomposition Not specified [6]

Strong Oxidizing

Agents
Reactive Not specified

Experimental Protocols
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Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general guideline for determining the purity of 4-(Hydroxymethyl)-1,3-
dioxolan-2-one and identifying potential degradation products.

Sample Preparation:

Accurately weigh approximately 10 mg of the 4-(Hydroxymethyl)-1,3-dioxolan-2-one
sample.

Dissolve the sample in 1 mL of a suitable solvent (e.g., anhydrous acetone or ethyl

acetate).

For the analysis of potential degradation products like glycerol, a derivatization step (e.g.,

silylation with BSTFA) may be required to improve volatility and chromatographic

separation.[10][16]

GC-MS Conditions (Example):

Column: HP-5ms (or equivalent) 30 m x 0.25 mm x 0.25 µm

Inlet Temperature: 250°C

Carrier Gas: Helium at a constant flow of 1 mL/min

Oven Program:

Initial temperature: 80°C, hold for 2 minutes.

Ramp: 10°C/min to 250°C.

Hold at 250°C for 5 minutes.

MS Detector:

Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C
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Scan Range: m/z 40-400

Data Analysis:

Integrate the peak area of all components in the chromatogram.

Calculate the purity of 4-(Hydroxymethyl)-1,3-dioxolan-2-one as the percentage of its

peak area relative to the total peak area.

Identify any impurity or degradation peaks by comparing their mass spectra with a library

(e.g., NIST).

Visualizations

4-(Hydroxymethyl)-1,3-dioxolan-2-one

Glycerol
Hydrolysis

Carbon DioxideHydrolysis

3-Hydroxypropanal

Thermal Decomposition

Carbon Dioxide

Thermal Decomposition

Water
(Acid/Base Catalyst)

High Temperature
(>200°C)

Click to download full resolution via product page

Caption: Degradation pathways of 4-(Hydroxymethyl)-1,3-dioxolan-2-one.
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Caption: Workflow for stability testing of 4-(Hydroxymethyl)-1,3-dioxolan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Topological investigation of the reaction mechanism of glycerol carbonate decomposition
by bond evolution theory - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09755A
[pubs.rsc.org]

3. cloudfront.zoro.com [cloudfront.zoro.com]

4. mdpi.com [mdpi.com]

5. agilent.com [agilent.com]

6. Glycerol - Wikipedia [en.wikipedia.org]

7. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]

8. Glycerol-1,2-carbonate - Wikipedia [en.wikipedia.org]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. 4-(hydroxymethyl)-1,3-dioxolan-2-one [stenutz.eu]

12. US6784326B1 - Process for improving stability of glycerin - Google Patents
[patents.google.com]

13. 4-HYDROXYMETHYL-1,3-DIOXOLAN-2-ONE CAS#: 931-40-8 [m.chemicalbook.com]

14. jcia-bigdr.jp [jcia-bigdr.jp]

15. pubs.acs.org [pubs.acs.org]

16. An improved GC-MS method in determining glycerol in different types of biological
samples - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: 4-(Hydroxymethyl)-1,3-
dioxolan-2-one (Glycerin Carbonate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199593#storage-and-stability-issues-of-4-
hydroxymethyl-1-3-dioxolan-2-one]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1199593?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Method-used-for-analysis-of-products-of-glycerol-upgrading-reaction-in-the-GCMS_tbl4_344648709
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra09755a
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra09755a
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra09755a
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n7hgmx.PDF
https://www.mdpi.com/1420-3049/29/20/4937
https://www.agilent.com/cs/library/applications/an-battery-electrolyte-8860-gc-5994-5888en-agilent.pdf
https://en.wikipedia.org/wiki/Glycerol
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/glycerin-msds.pdf
https://en.wikipedia.org/wiki/Glycerol-1,2-carbonate
https://www.researchgate.net/publication/287123974_The_investigation_of_thermal_pyrolysis_of_glycerol_carbonate_derivatives_by_TG-FTIR
https://www.researchgate.net/figure/GC-MS-chromatogram-of-silylated-sample-obtained-after-oxidative-carbonylation-of_fig1_244109163
http://www.stenutz.eu/chem/solv6%20(2).php?name=4-%28hydroxymethyl%29-1%2C3-dioxolan-2-one
https://patents.google.com/patent/US6784326B1/en
https://patents.google.com/patent/US6784326B1/en
https://m.chemicalbook.com/ProductChemicalPropertiesCB3351732_EN.htm
https://www.jcia-bigdr.jp/jcia-bigdr/doc/gps_jips_paper/636491947816028867_PSS_for_Glycerine_carbonate_v_2.0_EN_protegido.pdf
https://pubs.acs.org/doi/10.1021/acssusresmgt.4c00120
https://pubmed.ncbi.nlm.nih.gov/23727864/
https://pubmed.ncbi.nlm.nih.gov/23727864/
https://www.benchchem.com/product/b1199593#storage-and-stability-issues-of-4-hydroxymethyl-1-3-dioxolan-2-one
https://www.benchchem.com/product/b1199593#storage-and-stability-issues-of-4-hydroxymethyl-1-3-dioxolan-2-one
https://www.benchchem.com/product/b1199593#storage-and-stability-issues-of-4-hydroxymethyl-1-3-dioxolan-2-one
https://www.benchchem.com/product/b1199593#storage-and-stability-issues-of-4-hydroxymethyl-1-3-dioxolan-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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